![molecular formula C8H9BrClNOS B1424979 N-[(4-bromothiophen-2-yl)methyl]-2-chloro-N-methylacetamide CAS No. 1183046-17-4](/img/structure/B1424979.png)
N-[(4-bromothiophen-2-yl)methyl]-2-chloro-N-methylacetamide
Overview
Description
“N-[(4-bromothiophen-2-yl)methyl]-2-chloro-N-methylacetamide” is a chemical compound with the CAS Number: 1183046-17-4 . It has a molecular weight of 282.59 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the Suzuki cross-coupling of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine with various arylboronic acids has been investigated . The reaction conditions were well-tolerated by a wide range of electron-donating and withdrawing functional groups .Molecular Structure Analysis
The IUPAC name of the compound is N-[(4-bromo-2-thienyl)methyl]-2-chloro-N-methylacetamide . The InChI code is 1S/C8H9BrClNOS/c1-11(8(12)3-10)4-7-2-6(9)5-13-7/h2,5H,3-4H2,1H3 .Physical And Chemical Properties Analysis
“N-[(4-bromothiophen-2-yl)methyl]-2-chloro-N-methylacetamide” is a powder that is stored at room temperature . It has a molecular weight of 282.59 .Scientific Research Applications
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Synthesis of Derivatives via Suzuki Cross-Coupling Reaction
- Application : The compound is used in the synthesis of imine derivatives via the Suzuki cross-coupling reaction . It’s also used in the synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline derivatives .
- Method : The reaction involves the coupling of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine with various arylboronic acids . In another study, the reaction of 4-bromo-2-methylaniline with 3-bromothiophen-2-carbaldehyde in the presence of glacial acetic acid was performed .
- Results : The reactions resulted in moderate to good yields (58–72%) and excellent yield (94%) . Density functional theory (DFT) investigations were performed to explore the structural properties of the synthesized molecules .
-
Pharmacological Activities of Derivatives
- Application : Similar compounds have been studied for their pharmacological activities, including antimicrobial and anticancer properties .
- Method : The molecular structures of the synthesized derivatives were confirmed by their respective characterization methods .
- Results : The results of these studies are not specified in the source .
-
Synthesis of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine Derivatives
- Application : The compound is used in the synthesis of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine derivatives via the Suzuki cross-coupling reaction .
- Method : The reaction involves the coupling of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine with various arylboronic acids .
- Results : The reactions resulted in moderate to good yields (58–72%) . Density functional theory (DFT) investigations were performed to explore the structural properties of the synthesized molecules .
-
Synthesis of N-[(4-bromothiophen-2-yl)methyl]-4-fluoroaniline
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Synthesis of (E)-4-Bromo-N-((3-bromothiophen-2-yl)methylene)-2-methylaniline Analogs
- Synthesis of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine Derivatives
- Application : The compound is used in the synthesis of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine derivatives via the Suzuki cross-coupling reaction .
- Method : The reaction involves the coupling of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine with various arylboronic acids .
- Results : The reactions resulted in moderate to good yields (58–72%) . Density functional theory (DFT) investigations were performed to explore the structural properties of the synthesized molecules .
properties
IUPAC Name |
N-[(4-bromothiophen-2-yl)methyl]-2-chloro-N-methylacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrClNOS/c1-11(8(12)3-10)4-7-2-6(9)5-13-7/h2,5H,3-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YRIFBTFJOFKIJM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC(=CS1)Br)C(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrClNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(4-bromothiophen-2-yl)methyl]-2-chloro-N-methylacetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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